Cas no 2227887-62-7 ((2S)-2-(3,5-dimethoxyphenyl)oxirane)

• Product Name: (2S)-2-(3,5-dimethoxyphenyl)oxirane
• CAS No: 2227887-62-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6378886
• PubChem ID: 165860102
• Update Time: 2025-05-19

(2S)-2-(3,5-dimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3,5-dimethoxyphenyl)oxirane
• Oxirane, 2-(3,5-dimethoxyphenyl)-, (2S)-
• EN300-1818788
• 2227887-62-7

• Inchi： 1S/C10H12O3/c1-11-8-3-7(10-6-13-10)4-9(5-8)12-2/h3-5,10H,6H2,1-2H3/t10-/m1/s1
• InChI Key： AVEJVGSKOOOEME-SNVBAGLBSA-N
• SMILES： O1C[C@@H]1C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 287.7±40.0 °C(Predicted)

Additional information on (2S)-2-(3,5-dimethoxyphenyl)oxirane

(2S)-2-(3,5-Dimethoxyphenyl)Oxirane: A Comprehensive Overview

(2S)-2-(3,5-Dimethoxyphenyl)Oxirane, also known by its CAS number 2227887-62-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of epoxides, which are three-membered cyclic ethers. The molecule consists of a central oxygen atom connected to two carbon atoms, forming a strained ring structure. The substituents on the epoxide ring are a (3,5-dimethoxyphenyl) group and a hydrogen atom. The (S)-configuration at the chiral center indicates that this compound exists as a single enantiomer, which is crucial for its biological activity and applications.

The synthesis of (2S)-2-(3,5-Dimethoxyphenyl)Oxirane typically involves the oxidation of an appropriate diol or through epoxidation of an alkene using oxidizing agents such as mCPBA (meta-chloroperbenzoic acid). The stereochemistry of the product is controlled during the synthesis to ensure the desired (S)-configuration. This compound has been studied extensively due to its potential applications in drug design and materials science.

Recent studies have highlighted the importance of (3,5-Dimethoxyphenyl) substituents in modulating the pharmacokinetic properties of epoxides. The methoxy groups on the aromatic ring contribute to increased lipophilicity and improved bioavailability. Additionally, the epoxide ring itself is known for its reactivity under various chemical conditions, making it a versatile building block in organic synthesis.

In terms of biological activity, (2S)-2-(3,5-Dimethoxyphenyl)Oxirane has shown promise as a precursor for bioactive compounds. For instance, it has been used in the synthesis of anti-inflammatory agents and antioxidants. The stereochemistry at the chiral center plays a critical role in determining the compound's interaction with biological targets, making it a valuable tool in asymmetric synthesis.

From an environmental perspective, the stability and degradation pathways of (3,5-Dimethoxyphenyl)Oxirane have been investigated to assess its potential impact on ecosystems. Studies suggest that under certain conditions, such as exposure to UV light or enzymatic degradation, the compound undergoes transformation into less toxic byproducts. This information is crucial for understanding its environmental fate and for designing sustainable synthetic routes.

In conclusion, (2S)-2-(3,5-Dimethoxyphenyl)Oxirane is a multifaceted compound with applications spanning organic synthesis, pharmacology, and environmental science. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As research continues to uncover new insights into its chemistry and biology, this compound will undoubtedly remain a focal point in scientific investigations.